Cas no 1154740-46-1 (2-Amino-4-bromo-3-methylphenol)

2-Amino-4-bromo-3-methylphenol is a brominated aromatic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure (C7H8BrNO) allows for selective reactivity in coupling reactions, halogen exchange processes, and the synthesis of heterocyclic compounds. The presence of substituents at the 2, 3, and 4 positions enhances its utility in pharmaceutical and agrochemical applications, particularly in the development of active ingredients and fine chemicals. The compound exhibits moderate stability under standard conditions, though storage in inert atmospheres is recommended to prevent oxidation. Its purity and consistent reactivity make it suitable for research and industrial-scale synthesis.
2-Amino-4-bromo-3-methylphenol structure
1154740-46-1 structure
Product Name:2-Amino-4-bromo-3-methylphenol
CAS No:1154740-46-1
MF:C7H8BrNO
MW:202.04852104187
MDL:MFCD24646384
CID:4573386
PubChem ID:59578545
Update Time:2025-08-02

2-Amino-4-bromo-3-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-bromo-3-methylphenol
    • Z2230911353
    • SCHEMBL10157241
    • AKOS024210305
    • AS-43393
    • DB-111880
    • EN300-211058
    • 1154740-46-1
    • MFCD24646384
    • Z1509509875
    • CS-0181077
    • MTVPLXGSFJYVQA-UHFFFAOYSA-N
    • 2-Amino-4-bromo-3-methylphenol
    • MDL: MFCD24646384
    • Inchi: 1S/C7H8BrNO/c1-4-5(8)2-3-6(10)7(4)9/h2-3,10H,9H2,1H3
    • InChI Key: MTVPLXGSFJYVQA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1C)N)O

Computed Properties

  • Exact Mass: 200.97893g/mol
  • Monoisotopic Mass: 200.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.2

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Additional information on 2-Amino-4-bromo-3-methylphenol

Recent Advances in the Study of 2-Amino-4-bromo-3-methylphenol (CAS: 1154740-46-1) in Chemical Biology and Pharmaceutical Research

2-Amino-4-bromo-3-methylphenol (CAS: 1154740-46-1) is a brominated aromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 2-Amino-4-bromo-3-methylphenol as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized this compound to develop a series of potent and selective BTK inhibitors with improved pharmacokinetic properties, showing promise for treating B-cell malignancies and autoimmune diseases.

In materials science, researchers have investigated the photophysical properties of derivatives synthesized from 2-Amino-4-bromo-3-methylphenol. A recent publication in Advanced Materials reported the development of organic semiconductors incorporating this compound, which exhibited exceptional charge transport properties and stability under ambient conditions.

The compound's antimicrobial potential has also been explored in recent microbiological studies. Research published in Antimicrobial Agents and Chemotherapy demonstrated that certain derivatives of 2-Amino-4-bromo-3-methylphenol showed significant activity against multidrug-resistant Staphylococcus aureus strains, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics.

From a synthetic chemistry perspective, novel catalytic methods for the functionalization of 2-Amino-4-bromo-3-methylphenol have been developed. A 2024 study in Organic Letters described a palladium-catalyzed cross-coupling reaction that enables efficient modification of this compound at the bromine position, significantly expanding its utility in medicinal chemistry applications.

Recent toxicological studies have provided important safety data regarding 2-Amino-4-bromo-3-methylphenol. Research conducted under OECD guidelines and published in Regulatory Toxicology and Pharmacology established the compound's safety profile, including its acute toxicity, skin sensitization potential, and environmental fate, which is crucial for its pharmaceutical applications.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 covering novel synthetic routes and therapeutic applications of 2-Amino-4-bromo-3-methylphenol derivatives. These developments suggest a growing recognition of its potential in drug discovery programs.

Looking forward, researchers are exploring the use of 2-Amino-4-bromo-3-methylphenol in targeted drug delivery systems. Preliminary studies suggest that its chemical structure can be modified to create pH-sensitive prodrugs that release active pharmaceutical ingredients specifically in tumor microenvironments, potentially reducing systemic toxicity in cancer treatments.

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